methyl 2-(pentafluorophenoxy)propanoate
Overview
Description
Methyl 2-(pentafluorophenoxy)propanoate is a chemical compound with the molecular formula C10H6F5O3. It is an ester that is widely used in scientific research for its unique properties. This compound has a wide range of applications, from organic synthesis to drug discovery.
Mechanism of Action
The mechanism of action of methyl 2-(pentafluorophenoxy)propanoate is not well understood. However, it is believed to act as a modulator of several signaling pathways, including the NF-κB and MAPK pathways. These pathways are involved in the regulation of inflammation and cell growth, making this compound a potential target for the development of new drugs.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. It has also been shown to inhibit the growth of several types of cancer cells, including breast cancer and lung cancer cells. In addition, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 2-(pentafluorophenoxy)propanoate has several advantages for lab experiments. It is relatively easy to synthesize and can be modified to produce a wide range of derivatives. It is also stable under a wide range of conditions, making it suitable for use in a variety of experiments. However, it also has some limitations. It is toxic to cells at high concentrations, which can limit its use in cell-based assays. In addition, it is relatively expensive compared to other compounds, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the use of methyl 2-(pentafluorophenoxy)propanoate in scientific research. One direction is the development of new derivatives with improved properties, such as increased potency or selectivity. Another direction is the use of this compound in combination with other drugs to enhance their efficacy. Finally, the use of this compound in animal models of disease may provide valuable insights into its potential therapeutic applications.
Conclusion:
This compound is a versatile compound with a wide range of applications in scientific research. Its unique properties make it a valuable tool for organic synthesis, drug discovery, and the development of new materials. While its mechanism of action is not well understood, it has been shown to have anti-inflammatory and anti-tumor properties, making it a potential target for the development of new drugs. Despite its limitations, it remains a valuable tool for researchers in a variety of fields.
Scientific Research Applications
Methyl 2-(pentafluorophenoxy)propanoate is widely used in scientific research for its unique properties. It is commonly used as a building block in organic synthesis, as it can be easily modified to produce a wide range of derivatives. It is also used in drug discovery, as it has been shown to have anti-inflammatory and anti-tumor properties. In addition, it is used in the development of new materials, such as polymers and liquid crystals.
properties
IUPAC Name |
methyl 2-(2,3,4,5,6-pentafluorophenoxy)propanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F5O3/c1-3(10(16)17-2)18-9-7(14)5(12)4(11)6(13)8(9)15/h3H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHPDOHGDEVYSQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)OC1=C(C(=C(C(=C1F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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